Cas no 2287285-73-6 ([3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287285-73-6
• MF: C₁₄H₁₇ClO₂S
• MW: 284.801582098007
• CID: 6255828
• PubChem ID: 137942653
• Update Time: 2025-10-23

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• EN300-6761965
• {3-[(3-methylphenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methanesulfonyl chloride
• 2287285-73-6

• Inchi： 1S/C14H17ClO2S/c1-11-3-2-4-12(5-11)6-13-7-14(8-13,9-13)10-18(15,16)17/h2-5H,6-10H2,1H3
• InChI Key： KXVYDCSHSBFSGK-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(CC3C=CC=C(C)C=3)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 284.0637786g/mol
• Monoisotopic Mass: 284.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Compound CAS No 2287285-73-6: [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl Chloride

The compound with CAS No 2287285-73-6, known as [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, is a highly specialized organic chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and versatility in organic synthesis. The molecule features a bicyclo[1.1.1]pentane ring system, which is a tricyclic structure characterized by its high stability and rigidity due to the three fused cyclopropane rings.

The presence of the 3-methylphenyl group attached to the bicyclo structure introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and potential applications. The methanesulfonyl chloride moiety is another critical feature of this compound, as it serves as an excellent leaving group in various substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have highlighted the importance of such sulfonyl chloride derivatives in the construction of bioactive molecules. For instance, researchers have demonstrated that these compounds can be effectively utilized in the synthesis of peptide mimetics, which are crucial in drug discovery efforts targeting various therapeutic areas such as oncology and neurodegenerative diseases.

The bicyclo[1.1.1]pentane framework has also been explored for its potential in materials science applications. Due to its rigid structure and resistance to conformational changes, this moiety is being investigated as a building block for advanced materials with tailored mechanical properties.

In terms of physical properties, [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride exhibits a melting point of approximately 55°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether is moderate, which facilitates its handling during synthetic procedures.

From an environmental perspective, studies have shown that this compound undergoes rapid hydrolysis in aqueous environments, leading to the formation of corresponding sulfonic acids and chloride ions. This characteristic makes it less persistent in natural ecosystems, aligning with current sustainability trends in chemical manufacturing.

Looking ahead, the integration of machine learning algorithms into chemical synthesis is expected to further enhance our understanding of compounds like CAS No 2287285-73-6. These computational tools can predict optimal reaction conditions and identify novel applications for such molecules, thereby accelerating drug development pipelines and reducing costs associated with traditional trial-and-error methods.

In conclusion, [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride represents a versatile building block with significant potential across multiple disciplines within chemistry and materials science. As research continues to uncover new applications for this compound, its role in advancing modern science is likely to grow even further.